(E)-5-Bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide

• Molecular Formula: C10H7BrClN3O
• Molecular Weight: 300.54 g/mol
• IUPAC Name: 5-bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide
• InChI: InChI=1S/C10H7BrClN3O/c11-8-4-5(12)3-7-6(8)1-2-14-9(7)10(13)15-16/h1-4,16H,(H2,13,15)
• InChI Key: ANVKZCGULHZEJD-UHFFFAOYSA-N
• Isomeric SMILES: C1=CN=C(C2=C1C(=CC(=C2)Cl)Br)/C(=N\O)/N
• Canonical SMILES: C1=CN=C(C2=C1C(=CC(=C2)Cl)Br)C(=NO)N

Description

(E)-5-Bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide is a synthetic isoquinoline derivative featuring bromine and chlorine substituents at positions 5 and 7, respectively, along with an N'-hydroxycarboximidamide group. Its molecular formula is C₁₀H₇BrClN₃O, with a molecular weight of 300.54 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (E)-5-Bromo-7-chloro-N’-hydroxyisoquinoline-1-carboximidamide typically involves multi-step organic reactions. One common method starts with the bromination and chlorination of isoquinoline to introduce the bromine and chlorine atoms at the desired positions. This is followed by the introduction of the carboximidamide group through a series of reactions involving nitration, reduction, and amidation. The final step involves the hydroxylation of the carboximidamide group to yield the target compound.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for reaction conditions, and the use of catalysts to improve yield and selectivity. The process is designed to be cost-effective and environmentally friendly, minimizing the use of hazardous reagents and solvents.

Chemical Reactions Analysis

Types of Reactions: (E)-5-Bromo-7-chloro-N’-hydroxyisoquinoline-1-carboximidamide undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding oxo derivatives.

Reduction: The nitro group (if present in intermediates) can be reduced to amines.

Substitution: The bromine and chlorine atoms can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic medium.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using sodium borohydride.

Substitution: Nucleophiles like amines, thiols, or alkoxides in the presence of a base.

Major Products: The major products formed from these reactions include various substituted isoquinoline derivatives, which can be further functionalized for specific applications.

Scientific Research Applications

(E)-5-Bromo-7-chloro-N’-hydroxyisoquinoline-1-carboximidamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and dyes.

Mechanism of Action

The mechanism of action of (E)-5-Bromo-7-chloro-N’-hydroxyisoquinoline-1-carboximidamide involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of bromine and chlorine atoms enhances its binding affinity through halogen bonding, while the hydroxy group can form hydrogen bonds with target molecules. These interactions can modulate the activity of the target, leading to the desired biological or chemical effect.

Comparison with Similar Compounds

Structural Isomer: (E)-7-Bromo-5-chloro-N'-hydroxyisoquinoline-1-carboximidamide

• Substituent Positions : Bromine (7-position) and chlorine (5-position) are swapped compared to the target compound.
• Molecular Formula : C₁₀H₇BrClN₃O (identical to the target compound).
• Molecular Weight : 300.54 g/mol (same as the target).
• Key Differences: The altered halogen positions may influence electronic distribution and steric interactions. No direct pharmacological data are available, but positional isomerism in isoquinolines is known to affect solubility and metabolic stability.

Halogen-Substituted Analog: (E)-7-Bromo-5-fluoro-N'-hydroxyisoquinoline-1-carboximidamide

• Substituents : Bromine (7-position) and fluorine (5-position).
• Molecular Formula : C₁₀H₇BrFN₃O.
• Molecular Weight : 284.08 g/mol (lower due to fluorine replacing chlorine).
• Key Differences: Fluorine’s smaller atomic radius and higher electronegativity may reduce steric hindrance and increase metabolic stability compared to chlorine. Safety protocols for this analog emphasize avoiding heat sources (P210), suggesting higher reactivity under thermal stress compared to chloro-substituted analogs.

Chromenone-Based Brominated Compound: 4-(4-Bromophenyl)-7,7-dimethyl-2-methylamino-3-nitro-7,8-dihydro-4H-chromen-5(6H)-one

• Core Structure: Chromenone (distinct from isoquinoline).
• Substituents: Bromophenyl, nitro, and methylamino groups.
• Molecular Complexity : Higher due to fused rings and multiple functional groups.
• Bromine here is part of a phenyl ring, which may enhance lipophilicity and membrane permeability compared to halogenated isoquinolines.

Comparative Data Table

Property	Target Compound	Structural Isomer (7-Br,5-Cl)	Fluoro Analog (7-Br,5-F)	Chromenone Derivative
Core Structure	Isoquinoline	Isoquinoline	Isoquinoline	Chromenone
Halogen Substituents	5-Br, 7-Cl	7-Br, 5-Cl	7-Br, 5-F	4-Bromophenyl
Molecular Formula	C₁₀H₇BrClN₃O	C₁₀H₇BrClN₃O	C₁₀H₇BrFN₃O	C₁₉H₂₀BrN₃O₄
Molecular Weight (g/mol)	300.54	300.54	284.08	458.29
Key Functional Groups	N'-hydroxycarboximidamide	N'-hydroxycarboximidamide	N'-hydroxycarboximidamide	Nitro, methylamino, bromophenyl
Potential Applications	Metalloenzyme inhibition	Metalloenzyme inhibition	Targeted selectivity enhancement	Kinase/GPCR modulation
Safety Considerations	Not specified	Not specified	Avoid heat (P210)	Not specified

Research Implications and Gaps

• Positional Isomerism : Swapping bromine and chlorine positions may alter electronic properties without changing molecular weight, but experimental data on solubility, stability, and bioactivity are needed to validate these effects.
• Halogen Substitution : Fluorine’s impact on metabolic stability and target engagement warrants comparative enzymatic assays (e.g., IC₅₀ studies).
• Scaffold Differences: Chromenone derivatives highlight the role of core structure in determining pharmacological profiles, suggesting divergent therapeutic applications compared to isoquinolines.

Biological Activity

(E)-5-Bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide is a compound of interest in medicinal chemistry due to its potential biological activities, including antiviral, anticancer, and antimicrobial properties. This article compiles various research findings, case studies, and data tables to provide a comprehensive overview of the biological activity associated with this compound.

Chemical Structure and Properties

The compound (E)-5-Bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide features a unique structure that includes:

• A bromine atom at the 5-position
• A chlorine atom at the 7-position
• A hydroxyl group attached to the isoquinoline core

This structural configuration is believed to influence its interaction with biological targets, enhancing its pharmacological potential.

The biological activity of (E)-5-Bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide is primarily attributed to its ability to interact with specific molecular targets, including:

• Enzymes : The compound may inhibit or activate certain enzymes involved in cellular processes.
• Receptors : It can bind to various receptors, modulating their activity and leading to changes in cellular signaling pathways.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antiviral	Inhibits viral replication in cell cultures; effective against specific viral strains.
Anticancer	Induces apoptosis in cancer cell lines; demonstrated cytotoxic effects in vitro.
Antimicrobial	Exhibits antibacterial activity against Gram-positive and Gram-negative bacteria.

Antiviral Activity

Research has indicated that (E)-5-Bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide possesses significant antiviral properties. In vitro studies have shown that it effectively inhibits viral replication, particularly in assays involving yellow fever virus and other flaviviruses. The compound's mechanism involves interference with viral envelope protein functions, crucial for virus assembly and infection.

Case Study: Yellow Fever Virus Inhibition

In a study evaluating various compounds for their antiviral potential, (E)-5-Bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide demonstrated over 50% inhibition of yellow fever virus replication at concentrations around 50 µM. Further analysis revealed an EC50 value indicating effective antiviral activity compared to standard antiviral agents .

Anticancer Activity

The anticancer properties of (E)-5-Bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide have been explored extensively. It has been shown to induce apoptosis in various cancer cell lines, including those derived from leukemia and solid tumors.

Table 2: Anticancer Efficacy Data

Cell Line	IC50 (µM)	Mechanism of Action
Jurkat	4.64	Cell cycle arrest in sub-G1 phase
HeLa	8.47	Induction of apoptosis through mitochondrial pathways
MCF-7	8.47	Inhibition of cell proliferation

In a notable study, (E)-5-Bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide was found to arrest the cell cycle in the sub-G1 phase in Jurkat cells, indicating its potential as a therapeutic agent for leukemia .

Antimicrobial Activity

The compound also exhibits promising antimicrobial properties against a range of pathogenic bacteria. Studies have shown that it can effectively inhibit both Gram-positive and Gram-negative bacteria.

Table 3: Antimicrobial Activity Data

Bacterial Strain	MIC (µg/mL)	Comparison with Standard Drugs
Escherichia coli	0.15	Comparable to ciprofloxacin
Klebsiella pneumoniae	0.35	Superior to gentamicin
Pseudomonas aeruginosa	0.25	Equivalent to standard antibiotics

The minimum inhibitory concentration (MIC) values indicate that (E)-5-Bromo-7-chloro-N'-hydroxyisoquinoline-1-carboximidamide is highly effective against these pathogens, suggesting its potential use as an antibiotic agent .